Cas no 133395-16-1 (Magnesium Bis(trifluoromethane Sulfone)imide)

Magnesium Bis(trifluoromethane Sulfone)imide, or Mg(TFSI)₂, is a magnesium salt of bis(trifluoromethanesulfonyl)imide. It is widely recognized for its high thermal stability, excellent electrochemical properties, and low lattice energy, making it a valuable component in advanced battery electrolytes, particularly magnesium-ion batteries. The compound exhibits superior ionic conductivity and broad electrochemical windows, enhancing energy storage efficiency and cycle life. Its hydrophobic nature and resistance to oxidation further contribute to its stability in harsh environments. Mg(TFSI)₂ is also utilized in specialty chemical synthesis and as a catalyst in organic reactions, owing to its strong Lewis acidity and compatibility with various solvents.

Magnesium Bis(trifluoromethane Sulfone)imide structure

133395-16-1 structure

Product Name:Magnesium Bis(trifluoromethane Sulfone)imide

CAS No:133395-16-1

MF:C₄F₁₂MgN₂O₈S₄

MW:584.597238540649

MDL:MFCD14156020

CID:899563

PubChem ID:354333665

Update Time:2025-10-17

Magnesium Bis(trifluoromethane Sulfone)imide Chemical and Physical Properties

Names and Identifiers

- MAGNESIUM TRIFLUOROMETHANESULFONIMIDE
- MagnesiuM bis(trifluoroMethylsulfonyl)iMide
- Magnesium trifluoromethanesulfonamide
- Magnesium bis(trifluoromethanesulfonimide)
- magnesium triflimide
- Magnesium(II) Bis(trifluoromethanesulfonyl)imide
- Bis(trifluoromethanesulfonyl)imide Magnesium(II) Salt
- Magnesium(II) Triflimide
- Magnesium bis(trifluoromethylsulfonyl)imide, min. 97%
- magnesium bistrifluoromethanesulfonimide
- Magnesium(II) Bis(trifluoromethylsulfonyl)imide
- M2861
- MAGNESIUM(2+) BIS(BISTRIFLYLIMIDE ANION)
- 133395-16-1
- SY071697
- MFCD14156020
- DB-255111
- Magnesium(II) Bis(trifluoromethanesulfonyl)imide 99.5%
- Magnesium Bis(trifluoromethane Sulfone)imide
- MDL： MFCD14156020
- Inchi： 1S/2C2F6NO4S2.Mg/c2*3-1(4,5)14(10,11)9-15(12,13)2(6,7)8;/q2*-1;+2
- InChI Key： DMFBPGIDUUNBRU-UHFFFAOYSA-N
- SMILES： S(C(F)(F)F)([N-]S(C(F)(F)F)(=O)=O)(=O)=O.S(C(F)(F)F)([N-]S(C(F)(F)F)(=O)=O)(=O)=O.[Mg+2]

Computed Properties

Exact Mass: 303.90200
Monoisotopic Mass: 583.8196293g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 31
Rotatable Bond Count: 8
Complexity: 374
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 172Å²

Experimental Properties

Melting Point: >200 °C
Water Partition Coefficient: Insoluble in water.
PSA: 85.04000
LogP: 3.22090
Sensitiveness: Moisture Sensitive

Magnesium Bis(trifluoromethane Sulfone)imide Security Information

Symbol:
Prompt：dangerous
Signal Word：Danger
Hazard Statement： H314
Warning Statement： P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
Hazardous Material transportation number：UN 1759 8 / PGII
WGK Germany：3
Hazard Category Code： 34
Safety Instruction： 22-26-36/37/39-45
Hazardous Material Identification：
HazardClass：8
PackingGroup：II

Magnesium Bis(trifluoromethane Sulfone)imide Pricemore >>

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